Cas no 2227803-10-1 ((1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol
• CAS No: 2227803-10-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6484667
• PubChem ID: 165655345
• Update Time: 2025-05-22

(1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol
• EN300-1757038
• 2227803-10-1

• Inchi： 1S/C11H13NO/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h1,3-6,11,13H,7-8,12H2/t11-/m1/s1
• InChI Key： BXBLKNWBVBITKZ-LLVKDONJSA-N
• SMILES： O[C@@H](C1C=CC(C#C)=CC=1)CCN

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol (CAS No: 2227803-10-1)

Chemical Overview

(1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol, also known by its CAS number 2227803-10-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes an amino group (-NH₂), a phenyl ring substituted with an ethynyl group (-C≡CH), and a hydroxyl group (-OH) attached to a chiral carbon center. The stereochemistry at the chiral center is specified as (R), indicating the spatial arrangement of the substituents around this carbon atom. This compound has been studied for its potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

Structural Features and Synthesis

The synthesis of (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol involves a series of carefully designed organic reactions. The molecule's structure suggests that it can be synthesized through a combination of nucleophilic substitutions, reductions, and possibly some form of stereocontrol to achieve the desired (R) configuration. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as biological systems.

Biological Activity and Applications

Research into the biological activity of (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol has revealed its potential as a lead compound in drug discovery. The presence of an amino group and a hydroxyl group makes this molecule amenable to further functionalization, allowing for the exploration of various bioactive derivatives. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization in therapeutic development.

Recent Research Findings

In recent years, there has been growing interest in the use of sp-hybridized carbons, such as those found in the ethynyl group of this compound, in medicinal chemistry. The sp-hybridized carbon-carbon triple bond introduces rigidity into the molecule, which can enhance binding affinity to target proteins. A study published in 2023 highlighted the importance of such structural features in improving the potency of bioactive compounds. This has led researchers to explore (1R)-3-amino-1-(4-ethynylphenyl)propan-1-ol as a scaffold for designing novel inhibitors targeting specific biological pathways.

Pharmacokinetic Properties

Understanding the pharmacokinetic properties of (1R)-3-amino-1-(4-ethynylphenyl)propanol is essential for its potential use as a drug candidate. Early studies indicate that this compound exhibits moderate solubility in aqueous solutions, which is a critical factor for absorption and bioavailability. However, further research is needed to evaluate its stability under physiological conditions and its ability to cross cellular membranes effectively.

Safety and Toxicological Considerations

While exploring the therapeutic potential of any compound is important, ensuring its safety profile is equally critical. Preliminary toxicological studies on (1R)-3-amino-[4-propargyloxyphenyl]propanol suggest that it has a relatively low acute toxicity profile. However, long-term studies are required to assess its potential for chronic toxicity and genotoxicity.

Future Directions and Conclusion

The journey from laboratory synthesis to clinical application is long and fraught with challenges. However, the unique structural features and promising biological activity of (1R)-3-amino-[4-propargyloxyphenyl]propanol make it a compelling candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.